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Compound of Interest

Compound Name: Dehydrovomifoliol

Cat. No.: B1163490 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

dehydrovomifoliol, a sesquiterpenoid compound. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance. This guidance

is intended for researchers, scientists, and drug development professionals who handle this

compound.

Dehydrovomifoliol, while studied for its biological activities, requires careful management as a

chemical waste product.[1][2][3] The absence of a specific Safety Data Sheet (SDS) for this

compound necessitates a cautious approach based on its chemical class and general

principles of hazardous waste management.

Quantitative Data Summary
While comprehensive quantitative data on the toxicity and environmental impact of

dehydrovomifoliol is limited, the following information has been compiled from available

studies.
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Property Value Source

Chemical Class
Sesquiterpenoid, Alpha,beta-

unsaturated ketone
[4]

Molecular Formula C₁₃H₁₈O₃ PubChem

Molecular Weight 222.28 g/mol PubChem

In Vitro Cytotoxicity
Not toxic to HepG2 cells below

50 μM
[1]

Environmental Hazard

Data not available; handle as

potentially hazardous to

aquatic life.

General Precaution

Experimental Protocols: Dehydrovomifoliol
Disposal
The following step-by-step protocol outlines the approved procedure for the disposal of

dehydrovomifoliol waste. This protocol is based on established guidelines for the disposal of

chemical waste.[5][6][7][8]

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Labeled hazardous waste container (non-halogenated organic waste).

Secondary containment for the waste container.

Fume hood.

Procedure:

Segregation: Collect all waste containing dehydrovomifoliol separately. Do not mix with

halogenated solvents, strong acids, bases, or heavy metal waste.[5][7][9]
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Waste Collection:

For solid dehydrovomifoliol or materials contaminated with it (e.g., gloves, weighing

paper), place them in a designated, sealed, and clearly labeled solid waste container for

non-halogenated organic compounds.

For solutions of dehydrovomifoliol in non-halogenated organic solvents (e.g., ethanol,

acetone, ethyl acetate), collect the waste in a designated, sealed, and clearly labeled

liquid waste container for non-halogenated solvents.[10]

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the full

chemical name "Dehydrovomifoliol," and the type of waste (e.g., "Non-Halogenated

Organic Solvent Waste"). Ensure the label also includes the date of accumulation and the

responsible researcher's name.

Storage: Store the sealed waste container in a designated and well-ventilated hazardous

waste accumulation area, within secondary containment to prevent spills.[5] The storage

area should be away from heat sources and incompatible chemicals.

Disposal Request: Once the container is full (no more than 90% capacity) or has reached the

local storage time limit, arrange for pickup and disposal by your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6]

Spill Management: In case of a spill, contain the spill using an appropriate absorbent

material. Clean the area with a suitable solvent and collect all contaminated materials as

hazardous waste. Report the spill to your EHS office.

Operational Workflow for Dehydrovomifoliol
Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of dehydrovomifoliol waste.
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Caption: Dehydrovomifoliol Waste Disposal Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1163490?utm_src=pdf-body-img
https://www.benchchem.com/product/b1163490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1163490?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

